Cas no 1805171-12-3 (Ethyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Ethyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1805171-12-3
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4859172
• Update Time: 2025-05-20

Ethyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H7BrClF2NO2/c1-2-16-9(15)4-3-14-7(10)6(11)5(4)8(12)13/h3,8H,2H2,1H3
• InChI Key： IFVFFEIFMJVUSS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=C(C=N1)C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-5-carboxylate

Comprehensive Overview of Ethyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805171-12-3)

Ethyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1805171-12-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated and difluoromethylated structure, has garnered attention for its potential as a key intermediate in the synthesis of bioactive molecules. Its molecular formula, C₉H₇BrClF₂NO₂, reflects a complex yet strategically designed framework that enables diverse chemical transformations.

The growing interest in fluorinated pyridines and halogenated heterocycles has positioned this compound as a valuable building block in modern synthetic chemistry. Researchers are particularly drawn to its difluoromethyl group, a moiety known to enhance metabolic stability and bioavailability in drug candidates. With the rise of precision agriculture and targeted therapeutics, the demand for such structurally sophisticated intermediates continues to increase.

From a synthetic perspective, the presence of both bromo and chloro substituents at the 2- and 3-positions of the pyridine ring offers multiple sites for further functionalization through cross-coupling reactions. This versatility makes Ethyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-5-carboxylate particularly useful in palladium-catalyzed transformations, a hot topic in current medicinal chemistry research. The ester functionality at the 5-position provides an additional handle for derivatization, allowing for the creation of diverse molecular architectures.

The compound's relevance extends to the development of crop protection agents, where fluorinated pyridines have shown remarkable efficacy. As the agricultural sector seeks solutions with improved environmental profiles, molecules like Ethyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-5-carboxylate are being investigated for their potential to create more selective and biodegradable agrochemicals. This aligns perfectly with the global trend toward sustainable chemistry and green synthesis methodologies.

In pharmaceutical applications, the difluoromethyl-pyridine core has demonstrated interesting pharmacokinetic properties. Recent studies suggest that incorporation of such fluorinated heterocycles can significantly improve drug-like characteristics, addressing common challenges in drug discovery such as metabolic stability and membrane permeability. The presence of multiple halogen atoms also facilitates the exploration of structure-activity relationships through systematic modifications.

From a commercial availability standpoint, CAS 1805171-12-3 is typically supplied as a high-purity crystalline solid with well-characterized analytical data. Proper storage conditions (typically under inert atmosphere at low temperatures) ensure stability and longevity of this valuable intermediate. The compound's spectral properties, including characteristic NMR signals and mass spectral fragmentation patterns, have been thoroughly documented to aid in quality control and structural verification.

The synthesis of Ethyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-5-carboxylate typically involves multi-step sequences starting from appropriately substituted pyridine precursors. Modern routes emphasize atom economy and step efficiency, reflecting the pharmaceutical industry's focus on sustainable production methods. Recent advances in continuous flow chemistry have opened new possibilities for the scalable preparation of such complex heterocycles.

Safety considerations for handling this compound follow standard laboratory protocols for halogenated organic compounds. While not classified as extremely hazardous, proper personal protective equipment including gloves and eye protection is recommended. The material safety data sheet provides comprehensive guidance on handling, storage, and disposal procedures in compliance with global chemical regulations.

Looking forward, the unique structural features of Ethyl 2-bromo-3-chloro-4-(difluoromethyl)pyridine-5-carboxylate suggest continued importance in chemical research. Its applications in developing next-generation pharmaceuticals and advanced agrochemicals position it as a compound of significant interest to both academic and industrial researchers. The growing body of literature referencing this intermediate demonstrates its utility across multiple disciplines of synthetic organic chemistry.

For researchers seeking alternatives or analogues, structurally related compounds such as ethyl pyridine carboxylates, polyhalogenated pyridines, and fluoromethyl heterocycles may offer complementary properties. The field continues to evolve with new synthetic methodologies that expand the accessibility of such complex molecular architectures, driving innovation in both medicinal and materials chemistry applications.